Cas no 2172498-71-2 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid
• CAS No: 2172498-71-2
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6206829
• PubChem ID: 165819819
• Update Time: 2025-09-28

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxybutanamido]hexanoic acid
• EN300-1524613
• 2172498-71-2

• Inchi： 1S/C26H32N2O6/c1-3-8-17(15-24(29)30)28-25(31)23(33-2)13-14-27-26(32)34-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,17,22-23H,3,8,13-16H2,1-2H3,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： GBNUFUTXKLBBKP-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C(NC(CC(=O)O)CCC)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid

Comprehensive Overview of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid (CAS No. 2172498-71-2)

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid (CAS No. 2172498-71-2) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a unique molecular structure combining a hexanoic acid backbone with Fmoc (9-fluorenylmethoxycarbonyl) and methoxy functional groups, making it invaluable in solid-phase peptide synthesis (SPPS). Researchers prioritize it for its role in constructing complex peptide architectures, particularly in drug discovery and biomaterials engineering.

The growing demand for custom peptides in therapeutic development has spotlighted compounds like 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid. Its Fmoc group ensures selective deprotection during synthesis, aligning with trends in green chemistry by minimizing harsh reagents. Recent studies highlight its compatibility with automated peptide synthesizers, addressing the industry’s push for high-throughput screening. Additionally, its application in targeted drug delivery systems resonates with searches for "peptide-based therapeutics" and "precision medicine."

From a structural perspective, the compound’s methoxybutanamidohexanoic acid moiety enhances solubility in organic solvents, a critical factor for peptide elongation efficiency. This property is frequently queried in forums discussing "peptide solubility challenges." Moreover, its CAS No. 2172498-71-2 serves as a key identifier in patent literature and regulatory submissions, reflecting its commercial relevance. Analytical techniques like HPLC and mass spectrometry are typically employed to validate its purity, a topic often searched alongside "peptide QC methods."

Innovations in bioconjugation techniques have further amplified interest in this compound. Its hexanoic acid linker enables stable protein-polymer hybrids, catering to trends in "next-gen biologics." Notably, its use in antibody-drug conjugates (ADCs) aligns with frequent searches for "ADC linker chemistry." The compound’s Fmoc protection also supports orthogonal synthesis strategies, a concept trending in chemical biology circles.

In summary, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidohexanoic acid (CAS No. 2172498-71-2) bridges gaps between synthetic chemistry and biopharmaceutical applications. Its design addresses contemporary needs for modular peptide building blocks, while its physicochemical properties answer common technical queries. As the field evolves, this compound remains pivotal for advancing peptide-based innovations.